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Compound of Interest

Compound Name: Ceramide 4

Cat. No.: B014453

FOR IMMEDIATE RELEASE

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides essential, immediate safety and logistical information for
the handling of Ceramide 4 (also known as N-butyroyl-D-erythro-sphingosine), including
operational and disposal plans. Our goal is to be your preferred source for laboratory safety
and chemical handling information, building deep trust by providing value beyond the product
itself.

While Ceramide 4 is not always explicitly classified as a hazardous substance, related
ceramide compounds may be considered skin and eye irritants.[1] Therefore, it is prudent to
handle Ceramide 4 as a potentially hazardous chemical, adhering to standard laboratory
safety protocols.

Essential Safety Information

A summary of key safety and handling information for Ceramide 4 is provided in the table
below. This information has been compiled from various safety data sheets for ceramides and
related compounds.
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Parameter Information Source

N-butyroyl-D-erythro-

Chemical Name sphingosine [1][2]
Synonyms C4 Ceramide, Cer(d18:1/4:0) [2]
CAS Number 74713-58-9 [1][2]
Appearance Solid [1]

May cause skin and eye
_ irritation. May cause
Potential Hazards _ o (3]
respiratory irritation if inhaled

as dust.

Store in a tightly sealed

container in a cool, dry place.
Storage [1]

Recommended storage at

-20°C.

Personal Protective Equipment (PPE)

When handling Ceramide 4, the following personal protective equipment should be worn to
minimize exposure and ensure personal safety:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[4]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required. Gloves must be
inspected before use and disposed of properly after handling the material.

» Body Protection: A standard laboratory coat is mandatory. For larger quantities or when there
is a risk of significant spillage, impervious clothing may be necessary.[4]

» Respiratory Protection: If handling the solid form and there is a potential for dust generation,
a NIOSH-approved respirator should be used.[4] All handling of the solid powder outside of a
sealed container should ideally be performed in a chemical fume hood to avoid inhalation.

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational protocol is crucial for the safe handling of Ceramide 4. The
following workflow provides a step-by-step guide from preparation to cleanup.

Workflow for Safe Handling of Ceramide 4

Preparation

Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

l

Prepare Work Area
(Chemical Fume Hood)

Proceed to handling

Handling
4

Weigh Ceramide 4
in Fume Hood

'

Dissolve in
Appropriate Solvent

l

Perform Experiment

Experiment complete

Cleanup évL Disposal

Decontaminate Work Surfaces

l

Segregate Waste
(Solid & Liquid)

'

Label Waste Containers

'

Store Waste in Designated Area

l

Remove PPE
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A diagram illustrating the procedural workflow for the safe handling of Ceramide 4.

Disposal Plan

Proper disposal of Ceramide 4 and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

+ Waste Segregation:

o Solid Waste: Collect unused Ceramide 4 powder and any contaminated consumables
(e.g., weigh boats, pipette tips) in a designated, clearly labeled hazardous waste
container.[1]

o Liquid Waste: Solutions containing Ceramide 4 should be collected in a separate, sealed,
and clearly labeled hazardous waste container.[1] Do not mix with other waste streams
unless compatibility is confirmed.

» Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste"
and the full chemical name "Ceramide 4" or "N-butyroyl-D-erythro-sphingosine”.[1] Store
waste containers in a designated, secure satellite accumulation area away from general
laboratory traffic.[1]

» Disposal Procedure: Arrange for the collection of hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.[1]

¢ Important Note:Do not dispose of Ceramide 4 down the drain.[1]

Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
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o Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
water. If skin irritation occurs, seek medical advice.

 Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention if respiratory symptoms persist.

o Spill: For a small spill of solid material, carefully sweep it up to avoid creating dust and place
it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g., sand,
vermiculite) and place in a sealed container for disposal. Ensure the area is well-ventilated
during cleanup. For large spills, evacuate the area and contact your institution's EHS
department.

By adhering to these safety protocols, researchers can confidently handle Ceramide 4 while
minimizing risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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